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Compound Name: Gossyplure, (Z,E)-

CAS No.: 53042-79-8

Cat. No.: B013430

Get Quote

Welcome to the technical support center for gossyplure, the synthetic sex pheromone of the

pink bollworm (Pectinophora gossypliella). This guide is designed for researchers, scientists,

and pest management professionals to troubleshoot and optimize the efficacy of gossyplure in

field conditions. Our goal is to provide you with the technical knowledge and practical insights

necessary to ensure the success of your experiments and control programs.

Section 1: Troubleshooting Guide
This section addresses specific issues you may encounter during the application and

monitoring of gossyplure-based mating disruption or monitoring programs.

Issue 1: Low Efficacy in Mating Disruption Despite
Correct Application Rate
Question: We have applied gossyplure dispensers at the recommended rate, but we are still

observing significant boll infestation. What could be the underlying cause?

Answer: This is a multifaceted issue that often points to one or a combination of several factors.

Let's break down the potential causes and solutions.
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1. High Pest Population Density: Mating disruption is most effective at lower pest population

densities.[1] If the initial population of pink bollworm is very high, the probability of male moths

finding females by chance, without relying on long-range pheromone plumes, increases,

thereby reducing the efficacy of the disruption.

Troubleshooting Protocol:

Pre-Treatment Assessment: Before applying gossyplure, conduct a thorough assessment

of the pest population using pheromone-baited traps. This baseline data is crucial for

determining if mating disruption is the appropriate strategy.

Integrated Approach: In cases of high infestation, consider an initial application of a

selective insecticide to reduce the population to a more manageable level before

implementing mating disruption. Combining gossyplure with insecticides has been

explored as a control strategy.[2][3]

Monitor and Adjust: Continuously monitor the population throughout the season. If trap

catches remain high, a supplemental insecticide application may be necessary.

2. Environmental Factors: The efficacy of gossyplure is significantly influenced by

environmental conditions.

Troubleshooting Protocol:

Temperature: High temperatures can accelerate the release rate of gossyplure from

dispensers, potentially shortening their effective lifespan. Conversely, pink bollworm moth

activity is reduced at temperatures below 18.1°C.[4] The optimal temperature for moth

activity is generally above 20°C.[4] Studies have shown that the developmental period of

the pink bollworm shortens with rising temperatures, with the highest larval survival rates

between 30°C and 35°C.[5]

Wind: High wind speeds (above 2.5 to 2.7 meters per second) can disrupt the pheromone

plume, making it difficult for male moths to locate the dispensers.[4] The direction of the

prevailing wind can also affect moth catches and should be considered when placing

dispensers.[6][7] As cotton plants grow, they can create a microclimate with lower wind

speeds near the ground.[8]
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Rainfall: Rainfall can wash away certain formulations of gossyplure or affect the release

rate from dispensers. It can also have a direct negative impact on egg and neonate

populations.[9]

UV Radiation: While gossyplure itself is not highly susceptible to direct photodegradation

by sunlight, the dispenser materials can be affected by prolonged UV exposure, which

may alter the release rate.[4][10]

3. Suboptimal Dispenser Placement and Timing:

Troubleshooting Protocol:

Timing of Application: Apply dispensers at the pin-square stage of cotton development

(approximately 35-45 days after sowing) before the emergence of the first generation of

moths.[11] Early season application is crucial for effective damage prevention.[6][7]

Dispenser Distribution: Ensure uniform distribution of dispensers throughout the field. A

higher density may be necessary along the borders to prevent the immigration of mated

females from untreated areas.

Placement on the Plant: For rope-type dispensers, twist them around the main stem in the

upper part of the plant.[11] This placement ensures the pheromone is released within the

active space of the moths.

4. Insect Resistance: Although less common for pheromones than for insecticides, the

possibility of altered behavioral responses in local pink bollworm populations should be

considered.[1] The primary resistance concern for pink bollworm has been to Bt cotton.[12][13]

[14][15][16]

Troubleshooting Protocol:

Bioassays: If resistance is suspected, conduct laboratory or field bioassays to assess the

responsiveness of the local moth population to gossyplure.

Rotation and Integrated Pest Management (IPM): As a best practice, rotate control

methods and integrate various strategies, such as cultural practices and biological control,

to mitigate the risk of resistance development.
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Issue 2: Inconsistent or Low Trap Catches in Monitoring
Traps
Question: We are using gossyplure-baited traps to monitor pink bollworm populations, but our

trap catches are erratic and lower than expected based on visual crop damage. What could be

causing this discrepancy?

Answer: Low or inconsistent trap catches can be misleading and can result from several factors

related to the trap itself, its placement, and the surrounding environment.

1. Lure and Trap Maintenance:

Troubleshooting Protocol:

Lure Age and Storage: Gossyplure lures have a finite lifespan. Ensure you are using fresh

lures and that they have been stored according to the manufacturer's instructions (typically

in a cool, dark place). The addition of an antioxidant can prolong the attractiveness of the

lure.[17]

Trap Contamination: Handle lures with gloves to avoid contamination with other chemicals

or human scents.

Trap Type and Condition: Use the appropriate trap type (e.g., Delta or Funnel traps) and

ensure they are clean and in good condition.

2. Trap Placement:

Troubleshooting Protocol:

Trap Density: The number of traps per unit area is critical. Insufficient trap density can lead

to an underestimation of the population.[6]

Trap Height: Place traps at canopy level, as this is the primary area of moth activity.

Location within the Field: Avoid placing traps at the extreme edges of the field unless you

are specifically monitoring for moth immigration. Place traps within the field for a more

accurate representation of the resident population.
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3. Competition from Mating Disruption Dispensers:

Troubleshooting Protocol:

"Competition" Effect: In fields treated with gossyplure for mating disruption, the high

concentration of the pheromone in the air will significantly reduce catches in monitoring

traps. This is expected and is an indicator that the mating disruption is working.[18]

High-Load Lures: To monitor populations in a mating disruption scenario, it may be

necessary to use traps with high-load pheromone lures that can better compete with the

ambient pheromone concentration.

Section 2: Frequently Asked Questions (FAQs)
Q1: What is the optimal formulation of gossyplure for my field conditions?

A1: The choice of formulation depends on the desired release rate, longevity, and application

method.[4]

Slow-release formulations like ropes (e.g., PB-Rope®) are designed for season-long control

and are applied manually.[4]

Hollow fibers (e.g., NoMate® PBW) and laminated flakes (e.g., Disrupt®) are often applied

aerially and may have different release kinetics.[2][4] The selection should be based on the

specific objectives of your study or control program, labor availability, and environmental

conditions.

Q2: How does the isomeric ratio of gossyplure affect its efficacy?

A2: Gossyplure is a mixture of two geometric isomers: (Z,Z)-7,11-hexadecadienyl acetate and

(Z,E)-7,11-hexadecadienyl acetate. The naturally occurring pheromone is a 1:1 mixture of

these two isomers, and this ratio is generally considered the most effective for attracting male

pink bollworm moths.

Q3: What is the environmental fate of gossyplure?

A3: Gossyplure has a relatively short half-life in the environment. In one study, the half-life was

approximately one day in soil and seven days in water.[19] The primary degradation product is
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a mixture of (Z,Z) and (Z,E)-7,11-hexadecadienol.[19] It is not expected to be susceptible to

direct photolysis by sunlight.[10] In the atmosphere, vapor-phase gossyplure is degraded by

reaction with hydroxyl radicals, with an estimated half-life of about 3 hours for the cis-isomer.

[10]

Q4: Can gossyplure be used in an organic farming system?

A4: Yes, gossyplure is a biopesticide and is generally approved for use in organic agriculture. It

is a species-specific pheromone and does not have broad-spectrum effects on non-target

organisms. However, it is essential to verify its status with your specific organic certifying body.

Data Summary and Visualizations
Table 1: Environmental Factors Affecting Gossyplure
Efficacy

Factor
Optimal
Range/Condition

Negative Impact Citation(s)

Temperature
> 20°C for moth

activity

< 18.1°C (reduced

activity); High

temperatures can

shorten dispenser life

[4],[5]

Wind Speed < 2.5 m/s

> 2.5 - 2.7 m/s

(disrupts pheromone

plume)

[4]

UV Radiation
Minimal direct effect

on gossyplure

Prolonged exposure

can degrade

dispenser materials

[4],[10]

Rainfall -

Can wash away some

formulations and

affect release rates

[9]

Diagram 1: Troubleshooting Workflow for Low
Gossyplure Efficacy
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Caption: A decision-making workflow for troubleshooting low gossyplure efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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